Cas no 1005935-06-7 (4-acetyl-N-[(2Z)-6-acetamido-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide)

• Product Name: 4-acetyl-N-[(2Z)-6-acetamido-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide
• CAS No: 1005935-06-7
• MF: C₂₁H₂₁N₃O₄S
• MW: 411.474143743515
• CID: 6134643
• PubChem ID: 4124828
• Update Time: 2025-07-01

4-acetyl-N-[(2Z)-6-acetamido-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide Chemical and Physical Properties

Names and Identifiers

• 4-acetyl-N-[(2Z)-6-acetamido-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide
• (Z)-N-(6-acetamido-3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-ylidene)-4-acetylbenzamide
• Benzamide, 4-acetyl-N-[6-(acetylamino)-3-(2-methoxyethyl)-2(3H)-benzothiazolylidene]-
• F1359-1354
• N-[6-acetamido-3-(2-methoxyethyl)-1,3-benzothiazol-2-ylidene]-4-acetylbenzamide
• AKOS024605859
• 1005935-06-7

• Inchi： 1S/C21H21N3O4S/c1-13(25)15-4-6-16(7-5-15)20(27)23-21-24(10-11-28-3)18-9-8-17(22-14(2)26)12-19(18)29-21/h4-9,12H,10-11H2,1-3H3,(H,22,26)
• InChI Key： BKLSKYATSWCZHC-UHFFFAOYSA-N
• SMILES： C(N=C1N(CCOC)C2=CC=C(NC(C)=O)C=C2S1)(=O)C1=CC=C(C(C)=O)C=C1

Computed Properties

• Exact Mass: 411.12527733g/mol
• Monoisotopic Mass: 411.12527733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 113Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• pka: 14.23±0.20(Predicted)

Additional information on 4-acetyl-N-[(2Z)-6-acetamido-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide

4-Acetyl-N-[(2Z)-6-Acetamido-3-(2-Methoxyethyl)-2,3-Dihydro-1,3-Benzothiazol-2-Ylidene]Benzamide: A Comprehensive Overview

The compound with CAS No. 1005935-06-7, known as 4-acetyl-N-[(2Z)-6-acetamido-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of benzothiazole derivatives, which have garnered considerable attention due to their unique structural features and versatile functionalities. The benzothiazole core of this molecule serves as a scaffold for attaching various substituents, including the acetyl and methoxyethyl groups, which contribute to its distinct chemical properties.

Recent studies have highlighted the importance of benzothiazole derivatives in drug discovery and material science. The acetyl group attached to the benzene ring enhances the molecule's stability and bioavailability, making it a promising candidate for pharmaceutical applications. Additionally, the presence of the methoxyethyl group introduces hydrophilic properties, which can improve solubility and enhance its interaction with biological systems. These features make this compound a valuable tool in the development of new therapeutic agents targeting various diseases.

The synthesis of 4-acetyl-N-[(2Z)-6-acetamido-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide involves a series of intricate chemical reactions. Researchers have employed advanced methodologies such as click chemistry and microwave-assisted synthesis to optimize its production. These techniques not only improve yield but also ensure the formation of high-quality products with precise stereochemistry. The Z-isomer configuration of the molecule is critical for its biological activity, as it determines the spatial arrangement of substituents around the benzothiazole ring.

One of the most notable applications of this compound lies in its potential as an anti-inflammatory agent. Studies have demonstrated that it exhibits potent inhibitory effects on key enzymes involved in inflammation pathways. Furthermore, its ability to modulate cellular signaling pathways makes it a potential candidate for treating chronic inflammatory diseases such as arthritis and cardiovascular disorders. The acetamido group plays a pivotal role in these interactions by facilitating hydrogen bonding with target proteins.

In addition to its pharmaceutical applications, this compound has shown promise in material science. Its aromatic structure and conjugated system make it suitable for use in organic electronics and optoelectronic devices. Researchers have explored its potential as a building block for constructing advanced materials with tailored electronic properties. The benzothiazole core contributes to its high thermal stability and mechanical strength, making it ideal for high-performance applications.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's properties. Quantum mechanical simulations have provided insights into its electronic structure and reactivity patterns. These studies have revealed that the acetyl group acts as an electron-withdrawing substituent, while the methoxyethyl group introduces electron-donating effects. This balance between electron-withdrawing and donating groups creates a unique electronic environment that can be exploited for various chemical transformations.

Moreover, green chemistry principles have been integrated into the synthesis and application of this compound. Researchers are exploring ways to minimize waste generation and reduce energy consumption during its production process. The use of renewable feedstocks and catalytic systems has emerged as a sustainable approach to synthesizing this compound on an industrial scale.

In conclusion, 4-acetyl-N-[(2Z)-6-acetamido-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide (CAS No. 1005935-06